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Compound of Interest

Compound Name: CNX-1351

Cat. No.: B15620015

Get Quote

CNX-1351 Technical Support Center
Welcome to the technical support resource for CNX-1351, a potent and isoform-selective

targeted covalent inhibitor of PI3Kα. This guide provides detailed information on solubility,

formulation protocols, and troubleshooting to assist researchers, scientists, and drug

development professionals in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is CNX-1351 and what is its primary mechanism of action?

A1: CNX-1351 is a novel, potent, and selective covalent inhibitor of Phosphoinositide 3-kinase

alpha (PI3Kα) with an IC50 of 6.8 nM.[1][2][3] It works by covalently modifying cysteine 862

(C862) in the ATP-binding pocket of the PI3Kα isoform, an amino acid that is not present in

PI3Kβ, -γ, or -δ isoforms, which accounts for its high selectivity.[4][5][6] This inhibition of PI3Kα

blocks the PI3K/Akt signaling pathway, which is often dysregulated in cancer, leading to an

antiproliferative effect in PI3Kα-dependent cancer cell lines.[1][4][5]

Q2: What are the recommended storage conditions for CNX-1351?
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A2: For long-term storage, CNX-1351 powder should be stored at -20°C for up to 3 years or at

4°C for up to 2 years.[2] Stock solutions in solvent can be stored at -80°C for up to 2 years or at

-20°C for up to 1 year.[1]

Q3: In which solvents is CNX-1351 soluble for in vitro experiments?

A3: CNX-1351 is soluble in DMSO at a concentration of 100 mg/mL (174.30 mM).[1][2] It is

also soluble in DMF at 1 mg/ml and in a 1:3 solution of DMSO:PBS (pH 7.2) at 0.25 mg/ml.[7]

For cellular assays, it is common to prepare a high-concentration stock solution in DMSO.

Q4: How should I prepare CNX-1351 for in vivo animal studies?

A4: There are established protocols for formulating CNX-1351 for in vivo administration. Two

common formulations are detailed in the Experimental Protocols section below. These typically

involve a combination of solvents like DMSO, PEG300, Tween-80, and saline or corn oil to

ensure solubility and bioavailability.[1][2] It is recommended to prepare these formulations fresh

on the day of use.[1]

Solubility Data
The following tables summarize the solubility of CNX-1351 in various solvents.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 100 174.30

Ultrasonic treatment

may be needed. Use

newly opened,

hygroscopic DMSO.[1]

DMF 1 1.74

DMSO:PBS (pH 7.2)

(1:3)
0.25 0.44

Formulation for Experiments

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b15620015/docs?utm_src=pdf-body#cnx-1351-solubility-and-formulation-for-experiments
http://www.invivochem.com/cnx-1351.html
https://www.medchemexpress.com/CNX-1351.html
https://www.benchchem.com/product/b15620015/docs?utm_src=pdf-body#cnx-1351-solubility-and-formulation-for-experiments
https://www.benchchem.com/product/b15620015/docs?utm_src=pdf-body#cnx-1351-solubility-and-formulation-for-experiments
https://www.medchemexpress.com/CNX-1351.html
http://www.invivochem.com/cnx-1351.html
https://www.caymanchem.com/product/30264/cnx-1351
https://www.benchchem.com/product/b15620015/docs?utm_src=pdf-body#cnx-1351-solubility-and-formulation-for-experiments
https://www.benchchem.com/product/b15620015/docs?utm_src=pdf-body#cnx-1351-solubility-and-formulation-for-experiments
https://www.medchemexpress.com/CNX-1351.html
http://www.invivochem.com/cnx-1351.html
https://www.medchemexpress.com/CNX-1351.html
https://www.benchchem.com/product/b15620015/docs?utm_src=pdf-body#cnx-1351-solubility-and-formulation-for-experiments
https://www.medchemexpress.com/CNX-1351.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Below are detailed protocols for preparing CNX-1351 for both in vitro and in vivo experiments.

Experimental Protocol: In Vitro Stock Solution
Preparation
Objective: To prepare a high-concentration stock solution of CNX-1351 for use in cell culture-

based assays.

Materials:

CNX-1351 powder

Anhydrous/hygroscopic Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Weigh the desired amount of CNX-1351 powder in a sterile microcentrifuge tube.

Add the appropriate volume of high-quality DMSO to achieve the desired concentration (e.g.,

for a 100 mg/mL stock, add 10 µL of DMSO per 1 mg of CNX-1351).

Vortex the solution vigorously to dissolve the compound.

If precipitation occurs, sonicate the solution in an ultrasonic bath until it becomes clear.[1]

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.[1]

Experimental Protocol: In Vivo Formulation
Objective: To prepare a clear, injectable solution of CNX-1351 for administration in animal

models.
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Formulation 1: Aqueous-Based Vehicle

Materials:

CNX-1351

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Vortex mixer

Procedure (for a final concentration of ≥ 2.5 mg/mL):[1][2]

Prepare a stock solution of CNX-1351 in DMSO (e.g., 25 mg/mL).

In a sterile tube, add the solvents in the following order, ensuring the solution is mixed

thoroughly after each addition:

10% DMSO (from the stock solution)

40% PEG300

5% Tween-80

45% Saline

For example, to prepare 1 mL of the final formulation, add 100 µL of a 25 mg/mL CNX-1351
DMSO stock to 400 µL of PEG300 and mix. Then, add 50 µL of Tween-80 and mix. Finally,

add 450 µL of saline to reach a final volume of 1 mL.[1][2]

Vortex until a clear solution is obtained. If necessary, gentle warming or sonication can be

used to aid dissolution.[1]
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This formulation should be prepared fresh on the day of dosing.[1]

Formulation 2: Oil-Based Vehicle

Materials:

CNX-1351

DMSO

Corn Oil

Sterile tubes

Vortex mixer

Procedure (for a final concentration of ≥ 2.5 mg/mL):[1][2]

Prepare a stock solution of CNX-1351 in DMSO (e.g., 25 mg/mL).

In a sterile tube, add the solvents in the following order, mixing well after each addition:

10% DMSO (from the stock solution)

90% Corn Oil

For example, to prepare 1 mL of the final formulation, add 100 µL of a 25 mg/mL CNX-1351
DMSO stock to 900 µL of corn oil.[2]

Vortex thoroughly to ensure a uniform and clear solution.

This formulation should also be prepared fresh before use.

Signaling Pathway and Experimental Workflow
The diagrams below illustrate the signaling pathway inhibited by CNX-1351 and a general

experimental workflow for its use.
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Caption: PI3Kα signaling pathway and the inhibitory action of CNX-1351.
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Caption: General experimental workflow for using CNX-1351.
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Issue Possible Cause Recommended Solution

Precipitation in stock solution

- Poor quality or hydrated

DMSO.- Concentration is too

high.

- Use fresh,

anhydrous/hygroscopic DMSO.

[1]- Gently warm the solution

or use an ultrasonic bath to aid

dissolution.[1]- If precipitation

persists, consider preparing a

slightly lower concentration

stock.

Cloudy or precipitated in vivo

formulation

- Incorrect order of solvent

addition.- Incomplete mixing.-

Temperature shock.

- Ensure solvents are added in

the specified order and mixed

thoroughly after each addition.

[2]- Gentle warming or

sonication can help to clarify

the solution.[1]- Prepare the

formulation at room

temperature.

Low efficacy in cellular assays

- Inaccurate concentration of

the stock solution.- Instability

of diluted working solutions.

- Verify the accuracy of

weighing and dilution steps.-

Prepare fresh dilutions of CNX-

1351 in cell culture media for

each experiment from a frozen

stock.

Variability in in vivo results

- Inconsistent formulation

preparation.- Instability of the

formulation.

- Strictly follow the formulation

protocol to ensure consistency

between batches.- Prepare the

formulation fresh on the day of

dosing and use it promptly.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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